Cas no 1597129-41-3 (1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene)

• Product Name: 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• CAS No: 1597129-41-3
• MF: C₁₂H₁₆FIO₂
• MW: 338.157119750977
• CID: 6076622
• PubChem ID: 114774208
• Update Time: 2025-07-23

1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
• EN300-1134625
• 1597129-41-3
• 1-fluoro-3-{2-iodo-1-[(1-methoxypropan-2-yl)oxy]ethyl}benzene

• Inchi： 1S/C12H16FIO2/c1-9(8-15-2)16-12(7-14)10-4-3-5-11(13)6-10/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： HZMXGZBSKPPLLI-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)F)OC(C)COC

Computed Properties

• Exact Mass: 338.01791g/mol
• Monoisotopic Mass: 338.01791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

Professional Introduction to Compound with CAS No. 1597129-41-3 and Product Name: 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene

The compound with the CAS number 1597129-41-3 and the product name 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both fluorine and iodine substituents, along with an ethoxy chain, makes it a versatile intermediate for various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. The structural motif of 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene aligns well with this trend, as it incorporates elements that are known to improve metabolic stability and bioavailability. The fluorine atom, for instance, is frequently employed in medicinal chemistry to enhance the binding affinity of drug molecules to their targets, while the iodine substituent offers a handle for further functionalization via cross-coupling reactions.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The 2-iodo group at the para position relative to the benzene ring allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures. These types of transformations are essential in the development of a wide range of therapeutics, including anticancer agents and central nervous system (CNS) drugs. The 1-methoxypropan-2-yl group on the benzylic position introduces a flexible side chain that can be modified post-synthetically to fine-tune pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For example, fluorine-containing drugs like osimertinib and dabrafenib have demonstrated superior pharmacological profiles compared to their non-fluorinated counterparts. The compound 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene leverages these benefits by incorporating a fluorine atom into its structure, which could potentially enhance its therapeutic efficacy. Additionally, the presence of an iodine atom provides a convenient site for further derivatization, enabling chemists to explore diverse chemical space.

The synthesis of 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yl)oxyethyl}benzene involves several key steps that showcase modern synthetic methodologies. Initially, the introduction of the fluorine atom can be achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Subsequent functionalization at the para position with an iodine substituent requires careful selection of reaction conditions to avoid over-halogenation or decomposition. The final step involves the installation of the 1-methoxypropan-2-yl group via nucleophilic substitution or etherification reactions, which must be optimized to ensure high yield and purity.

In terms of applications, this compound has shown promise in several areas of research. In oncology, for instance, it serves as a precursor for developing novel kinase inhibitors that target aberrant signaling pathways in cancer cells. The ability to perform late-stage modifications allows researchers to tailor the compound’s properties for specific therapeutic needs. Similarly, in neurology research, derivatives of this molecule could be explored as potential treatments for neurodegenerative diseases due to their ability to cross the blood-brain barrier more effectively than non-fluorinated analogs.

The role of computational chemistry in optimizing synthetic routes for 1-fluoro-3-{2-iodo-1-(1-methoxypropan-2-yloxyethyl}benzene cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for each synthetic step. By leveraging computational tools, chemists can minimize trial-and-error experimentation and accelerate the discovery process. This approach is particularly valuable when dealing with complex molecules like this one, where multiple functional groups need to be introduced without compromising structural integrity.

Future directions in research may involve exploring derivatives of this compound that exhibit improved pharmacological properties or novel mechanisms of action. For example, incorporating additional fluorine atoms at different positions on the benzene ring could lead to enhanced binding affinity or altered metabolic profiles. Alternatively, replacing the iodine substituent with other halogens or leaving groups might open up new avenues for chemical diversification. Such explorations would not only expand our understanding of structure-function relationships but also provide valuable starting points for drug discovery efforts.

The versatility of 1-fluoro-3-{2-i-do-l-o-(l-methoxypropa-n--2-yloxyethyl}benzene) as a synthetic intermediate underscores its importance in modern pharmaceutical chemistry. Its unique structural features make it an attractive candidate for developing next-generation therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing both academic and industrial chemical innovation.